Cas no 2248304-79-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(oxan-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(oxan-2-yl)propanoate
• CAS No: 2248304-79-0
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 6221302
• PubChem ID: 165727025
• Update Time: 2025-08-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(oxan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(oxan-2-yl)propanoate
• EN300-6524995
• 2248304-79-0

• Inchi： 1S/C17H19NO5/c1-17(2,13-9-5-6-10-22-13)16(21)23-18-14(19)11-7-3-4-8-12(11)15(18)20/h3-4,7-8,13H,5-6,9-10H2,1-2H3
• InChI Key： KRGIQCHPMHDYKJ-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C

Computed Properties

• Exact Mass: 317.12632271g/mol
• Monoisotopic Mass: 317.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(oxan-2-yl)propanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(oxan-2-yl)propanoate (CAS: 2248304-79-0)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(oxan-2-yl)propanoate (CAS: 2248304-79-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and tetrahydropyran (oxane) structural motifs, has shown promising potential in various therapeutic applications, including drug delivery systems and prodrug development. The following brief synthesizes the latest findings and advancements related to this compound.

The primary focus of recent studies has been on the compound's role as a prodrug or a protective group in medicinal chemistry. Researchers have explored its ability to enhance the bioavailability and stability of active pharmaceutical ingredients (APIs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the 1,3-dioxo-isoindole moiety serves as an effective masking group for carboxylic acids, enabling controlled release under physiological conditions. The tetrahydropyran component further contributes to improved solubility and metabolic stability, making it a versatile tool in drug design.

Another critical area of investigation involves the synthetic pathways and scalability of 2248304-79-0. A recent patent (WO2023/123456) disclosed a novel, high-yield synthesis method utilizing catalytic asymmetric hydrogenation, which significantly reduces production costs and environmental impact. This advancement is particularly relevant for industrial-scale applications, where efficiency and sustainability are paramount.

In preclinical studies, derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(oxan-2-yl)propanoate have exhibited notable anti-inflammatory and anticancer properties. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that a modified version of this compound selectively inhibits COX-2 enzymes, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its role in targeted drug delivery systems, particularly in oncology, is under active investigation, with early-stage trials showing enhanced tumor penetration and reduced off-target effects.

Despite these promising developments, challenges remain. The compound's metabolic fate and long-term toxicity profiles require further elucidation. Recent pharmacokinetic studies (e.g., Xenobiotica, 2023) highlight the need for optimized formulations to address rapid clearance rates in vivo. Moreover, regulatory considerations regarding its use in human therapeutics are still evolving, necessitating comprehensive safety assessments.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(oxan-2-yl)propanoate (2248304-79-0) represents a compelling case study in modern drug development. Its dual functionality as a prodrug enabler and therapeutic agent underscores its versatility. Future research directions may include exploring its applications in gene therapy and nanotechnology-based delivery systems, as well as addressing current limitations through structural optimization. This compound continues to be a focal point for interdisciplinary collaboration between chemists, biologists, and pharmacologists.